Cas no 2227797-73-9 (1-(propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227797-73-9
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6000034
• PubChem ID: 165442231
• Update Time: 2025-05-21

1-(propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1628033
• 2227797-73-9

• Inchi： 1S/C11H16N2O2S/c1-7(2)13-3-8(9(4-13)11(14)15)10-5-16-6-12-10/h5-9H,3-4H2,1-2H3,(H,14,15)/t8-,9-/m0/s1
• InChI Key： ZNEWHHJGYWAFQQ-IUCAKERBSA-N
• SMILES： S1C=NC(=C1)[C@H]1CN(C(C)C)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.7Ų

Additional information on 1-(propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid

1-(Propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound 1-(Propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2227797-73-9) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in biological systems. The molecule features a pyrrolidine ring, a thiazole moiety, and a carboxylic acid group, making it a unique candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the thiazole ring in this compound adds another layer of complexity, as thiazoles are known for their anti-inflammatory, antioxidant, and antimicrobial properties. The carboxylic acid group further enhances the molecule's functional diversity, enabling it to participate in hydrogen bonding and other critical interactions within biological systems.

One of the most promising applications of 1-(Propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid lies in its potential as a lead compound for drug development. Researchers have recently explored the role of similar compounds in targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiazole moiety has been shown to exhibit neuroprotective effects, making this compound a valuable asset in preclinical studies.

In addition to its pharmacological applications, this compound has also garnered attention in the field of material science. The pyrrolidine ring is known for its ability to form stable structures, which can be exploited in the development of novel polymers and materials with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated the potential of such compounds in creating biodegradable materials for use in biomedical applications.

The synthesis of 1-(Propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The use of environmentally friendly solvents and catalysts has also been emphasized to align with green chemistry principles.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. The carboxylic acid group has been shown to exhibit strong acidity, which can influence its behavior in both aqueous and non-aqueous environments.

Looking ahead, the future of 1-(Propan-2-yl)-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid lies in its potential to bridge the gap between chemistry and biology. With ongoing research into its pharmacokinetics and toxicity profiles, this compound could pave the way for innovative therapeutic interventions. Its unique combination of structural features makes it a prime candidate for further exploration in both academic and industrial settings.

In conclusion, 1-(Propan-2-yl)-4-(1,3-thiazol-4-yil)pyrrolidine -3-carboxylic acid (CAS No. 2227797 -73 -9) stands out as a versatile molecule with immense potential across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers striving to push the boundaries of modern science.